Cas no 3978-81-2 (4-tert-butylpyridine)

• Product Name: 4-tert-butylpyridine
• CAS No: 3978-81-2
• MF: C₉H₁₃N
• MW: 135.206222295761
• MDL: MFCD00006435
• CID: 312828
• PubChem ID: 19878
• Update Time: 2025-06-11

4-tert-butylpyridine Chemical and Physical Properties

Names and Identifiers

• 4-(tert-Butyl)pyridine
• 4-tert-butoxypyridine
• 4-tert-Butylpyridine
• Pyridine,4-(1,1-dimethylethyl)-
• 4-tBu-pyridine
• 4-tbutylpyridine
• Bicyclo[2.2.1]hept-2-ene
• p-tert-Butyl pyridine
• Pyridine,4-tert-butyl
• 4-tert-butyl-pyridine
• 4-tert-Butyl pyridine
• p-tert-Butylpyridine
• 4-Tert-Butylpyridine,96%
• A6642
• Q10846092
• 4-t-butyl pyridine
• CS-W002002
• MFCD00006435
• FT-0602086
• SCHEMBL65312
• CHEBI:195158
• UNII-IL8V02163I
• Pyridine, 4-tert-butyl-
• 4-tert-Butylpyridine, 96%
• 4-tert- Butylpyridine
• 4-(t-Butyl)pyridine
• AMY6960
• BCP27511
• 4-t-butylpyridine
• IL8V02163I
• 4-tert.butylpyridine
• EINECS 223-614-2
• SY010877
• AKOS000120207
• 3978-81-2
• EN300-20692
• Pyridine,1-dimethylethyl)-
• AI3-36657
• NSC5104
• AS-10326
• B0388
• DTXSID20192855
• Pyridine, 4-(1,1-dimethylethyl)-
• NSC 5104
• InChI=1/C9H13N/c1-9(2,3)8-4-6-10-7-5-8/h4-7H,1-3H
• 4-tertbutylpyridine
• NS00030667
• NSC-5104
• Pyridine, 4(1,1dimethylethyl)
• DTXCID60115346
• Pyridine, 4tertbutyl
• Pyridine, 4tertbutyl (8CI)
• DB-049483
• Pyridine, 4-tert-butyl-(8CI)
• pyridine, 4-t-butyl-
• 4-tert-butylpyridine

• MDL： MFCD00006435
• Inchi： 1S/C9H13N/c1-9(2,3)8-4-6-10-7-5-8/h4-7H,1-3H3
• InChI Key： YSHMQTRICHYLGF-UHFFFAOYSA-N
• SMILES： N1C=CC(=CC=1)C(C)(C)C

Computed Properties

• Exact Mass: 135.10500
• Monoisotopic Mass: 135.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 95.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• Density: 0.923 g/mL at 25 °C(lit.)
• Melting Point: -40°C(lit.)
• Boiling Point: 197°C(lit.)
• Flash Point: Degrees Fahrenheit:152.6°F
  Degrees Celsius:67°C
  
• Refractive Index: n20/D 1.495(lit.)
• PSA: 12.89000
• LogP: 2.37910

4-tert-butylpyridine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• HazardClass：Comb liq
• PackingGroup：III
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 4-tert-butylpyridine

Comprehensive Guide to 4-tert-butylpyridine (CAS No. 3978-81-2): Properties, Applications, and Industry Insights

4-tert-butylpyridine (CAS No. 3978-81-2) is a versatile organic compound widely used in pharmaceuticals, agrochemicals, and material science. Its unique chemical structure, featuring a pyridine ring substituted with a tert-butyl group, makes it valuable for catalysis, coordination chemistry, and as a building block in synthetic chemistry. This article explores its properties, applications, and answers trending questions like "What is 4-tert-butylpyridine used for?" or "How does 4-tert-butylpyridine enhance solar cell efficiency?".

The compound's molecular formula (C₉H₁₃N) and molecular weight (135.21 g/mol) contribute to its stability and solubility in organic solvents. Researchers often search for "4-tert-butylpyridine synthesis" or "4-tert-butylpyridine solubility," highlighting its role in dye-sensitized solar cells (DSSCs) as an electrolyte additive to reduce recombination losses. Recent studies also investigate its potential in metal-organic frameworks (MOFs) and pharmaceutical intermediates.

In the context of green chemistry, 4-tert-butylpyridine aligns with trends toward sustainable synthesis. Queries like "Is 4-tert-butylpyridine biodegradable?" reflect environmental concerns. Its low toxicity (non-GHS classification) and compatibility with photocatalysis make it attractive for eco-friendly applications. Industry reports suggest growing demand in electronic chemicals, driven by advancements in organic photovoltaics.

From a commercial perspective, CAS 3978-81-2 is supplied by major chemical distributors under names like "4-TBP" or "tert-butylpyridine derivative." Analytical data (e.g., HPLC purity, NMR spectra) are critical for quality control, addressing queries such as "How to analyze 4-tert-butylpyridine purity?" Storage recommendations typically emphasize protection from light and moisture, with shelf-life extending beyond 24 months under proper conditions.

Emerging research explores 4-tert-butylpyridine in battery electrolytes and corrosion inhibitors, responding to searches like "4-tert-butylpyridine lithium-ion batteries." Its electron-donating properties modify electrode interfaces, improving device performance. Patent analyses reveal increasing filings for its use in flexible electronics and energy storage systems, positioning it as a key material for next-gen technologies.

For laboratory use, protocols involving 4-tert-butylpyridine often address "handling precautions" and "compatibility with other reagents." While not classified as hazardous, standard PPE (gloves, goggles) is advised. The compound's boiling point (~200°C) and vapor pressure data are frequently referenced for process optimization in industrial-scale reactions.

In summary, 4-tert-butylpyridine (CAS No. 3978-81-2) bridges fundamental research and industrial innovation. Its adaptability across renewable energy, advanced materials, and life sciences ensures continued relevance. Future directions may include computational modeling of its interactions or biomedical applications, answering evolving scientific inquiries.